Cas no 886917-36-8 (1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol)

• Product Name: 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol
• CAS No: 886917-36-8
• MF: C₁₈H₂₀Cl₂N₄O₂S
• MW: 427.348000526428
• CID: 5477885
• Update Time: 2025-07-09

1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorophenyl)-(4-hydroxypiperidin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol

• Inchi： 1S/C18H20Cl2N4O2S/c1-2-14-21-18-24(22-14)17(26)16(27-18)15(23-7-5-11(25)6-8-23)12-4-3-10(19)9-13(12)20/h3-4,9,11,15,25-26H,2,5-8H2,1H3
• InChI Key： IVWNHOCAJKSDJG-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(Cl)C=C3Cl)N3CCC(O)CC3)=C(O)N12

Additional information on 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol

Comprehensive Overview of 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol (CAS No. 886917-36-8)

The compound 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol (CAS No. 886917-36-8) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of triazolothiazole derivatives, which are known for their diverse applications in pharmaceutical and agrochemical research. The presence of both dichlorophenyl and piperidin-4-ol moieties in its structure makes it a subject of significant interest in drug discovery and development.

One of the key features of 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol is its potential as a bioactive molecule. Researchers have explored its role in modulating various biological pathways, particularly those related to enzyme inhibition and receptor binding. The compound's structural complexity allows it to interact with multiple targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for triazolothiazole derivatives like 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol has surged due to their potential applications in crop protection and pest management. The agricultural sector is increasingly focusing on sustainable solutions, and this compound's unique properties align well with the growing trend toward eco-friendly agrochemicals. Its ability to target specific pests while minimizing environmental impact has made it a topic of interest in agrochemical research.

The synthesis of 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol involves a series of carefully controlled reactions, including cyclization and functional group transformations. The process requires precise conditions to ensure high yield and purity, which are critical for its intended applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and purity.

From a commercial perspective, 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol is available in limited quantities, primarily for research purposes. Its niche market is driven by the need for novel compounds in drug discovery and agrochemical innovation. Suppliers often highlight its high purity and stability, which are essential for experimental reproducibility and reliable results.

The safety profile of 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol is an important consideration for researchers and manufacturers. While it is not classified as a hazardous substance under standard regulations, proper handling and storage are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory settings.

Looking ahead, the future of 1-(2,4-dichlorophenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol appears promising, with ongoing research exploring its potential in new therapeutic areas and agricultural applications. As the scientific community continues to uncover its mechanisms of action, this compound may play a pivotal role in addressing some of the most pressing challenges in human health and food security.